3-{4-[4-(3-hydroxy-3-methylbutyl)benzyl]-1-piperazinyl}phenol

• IUPAC Name: 3-[4-[[4-(3-hydroxy-3-methylbutyl)phenyl]methyl]piperazin-1-yl]phenol
• InChI: InChI=1S/C22H30N2O2/c1-22(2,26)11-10-18-6-8-19(9-7-18)17-23-12-14-24(15-13-23)20-4-3-5-21(25)16-20/h3-9,16,25-26H,10-15,17H2,1-2H3
• InChI Key: JFKTTWYNADEGNM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCC1=CC=C(C=C1)CN2CCN(CC2)C3=CC(=CC=C3)O)O
• Molecular Formula: C22H30N2O2
• Molecular Weight: 354.5 g/mol

Description

3-{4-[4-(3-hydroxy-3-methylbutyl)benzyl]-1-piperazinyl}phenol, also known as HMBP, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. HMBP belongs to the class of piperazine derivatives and has been shown to exhibit a range of biochemical and physiological effects that make it a promising candidate for the development of novel drugs.

Scientific Research Applications

DNA Interaction and Cellular Applications

• DNA Minor Groove Binding: Compounds like Hoechst 33258, which share structural similarities with the specified compound, particularly in terms of containing benzyl and piperazinyl groups, are known to bind strongly to the minor groove of double-stranded B-DNA. These interactions are specific to AT-rich sequences, making them valuable in fluorescent DNA staining, chromosome analysis, and as potential leads for drug design due to their DNA sequence recognition and binding properties (Issar & Kakkar, 2013).

Antimicrobial and Antifungal Applications

• Antifungal Compounds: Piper species, which contain piperazine groups, yield compounds with significant antifungal activities. These include various chemical structures such as amides, flavonoids, and phenylpropanoids, highlighting the potential of compounds with piperazinyl groups in developing pharmaceuticals or agricultural fungicides (Xu & Li, 2011).

Antioxidant and Pharmacological Effects

• Phenolic Acids in Health: Compounds like chlorogenic acid (CGA) and p-coumaric acid, which possess phenolic structures, exhibit a range of biological and pharmacological effects, including antioxidant, antibacterial, hepatoprotective, and anti-inflammatory activities. These compounds' effects suggest the potential health benefits and therapeutic applications of phenolic compounds in treating various disorders (Naveed et al., 2018) (Pei et al., 2016).

Environmental and Toxicological Studies

• Synthetic Phenolic Antioxidants: Research on synthetic phenolic antioxidants (SPAs) like BHT and DBP, related in structure to the query compound through their phenolic groups, discusses their occurrence in the environment, human exposure, and potential toxicity. These studies emphasize the importance of understanding the environmental and health impacts of widely used phenolic compounds (Liu & Mabury, 2020).